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Compound of Interest

Compound Name: Antimony-123

Cat. No.: B576670 Get Quote

Antimony-123 (¹²³Sb) is one of two stable isotopes of the element antimony, a metalloid with

various industrial and medical applications.[1][2][3] A thorough understanding of its nuclear,

physical, and chemical properties is crucial for researchers, scientists, and professionals in

drug development, environmental science, and materials science. This guide provides a

comprehensive overview of Antimony-123, focusing on its isotopic abundance, fundamental

properties, and the experimental protocols used for its analysis.

Isotopic Abundance and General Properties
Antimony (51Sb) occurs naturally as a mixture of two stable isotopes: ¹²¹Sb and ¹²³Sb.[4] ¹²³Sb

constitutes a significant fraction of natural antimony, making its properties relevant in all

applications of the element.[4][5] Isotopic enrichment of ¹²³Sb to over 99% is available for

specialized applications, such as the production of specific medical radionuclides like Iodine-

123 (¹²³I) and Antimony-124 (¹²⁴Sb).[1][6][7]

The quantitative data for the general properties of Antimony-123 are summarized in the table

below.
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Property Value Citations

Natural Abundance (atom %) 42.79% (±0.05) [4][6][8][9]

Relative Isotopic Mass (Da) 122.9042160 [8][10]

Standard Atomic Weight (Ar°

(Sb))
121.760 (±0.001) [4]

Chemical Form (available)
Metal Solid, Oxide (Sb₂O₃),

Sulfide
[1][6]

Nuclear and Physical Properties
The nucleus of Antimony-123 consists of 51 protons and 72 neutrons.[9] Its stability and

specific nuclear characteristics, such as its nuclear spin and magnetic moment, make it active

in nuclear magnetic resonance (NMR) and Mössbauer spectroscopy, providing valuable tools

for structural and chemical environment analysis.[11][12][13]

Key nuclear and physical properties are detailed in the table below for easy reference.

Property Value Citations

Protons (Z) 51 [9]

Neutrons (N) 72 [9]

Half-life Stable [4][11]

Nuclear Spin (I) 7/2 [8][10]

Parity +1 [9][11]

Magnetic Dipole Moment (μ/

μN)
+2.5498 [8][9]

Nuclear Quadrupole Moment

(Q/barn)
-0.692 (±0.014) [11]

Mass Excess -89.224 MeV [9]

Binding Energy per Nucleon 8.472 MeV [9][11]
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NMR Spectroscopic Properties
Both of antimony's stable isotopes, ¹²¹Sb and ¹²³Sb, are NMR-active.[14] The tetrahedral

environments around the antimony atom can lead to long relaxation times, enabling high-

resolution solution NMR characterization.[12][15] This makes ¹²³Sb NMR a powerful technique

for studying the structure and bonding in antimony-containing compounds.

The specific NMR properties for the ¹²³Sb isotope are presented below.

Property Value Citations

Nuclear Spin (I) 7/2 [11][14]

Gyromagnetic Ratio (γ / 10⁷

rad T⁻¹ s⁻¹)
3.4892 [11][14]

Resonance Frequency @

11.744 T (MHz)
64.796 [14]

Relative Sensitivity (vs. ¹H) 4.57 x 10⁻² [14]

Absolute Sensitivity (vs. ¹H) 1.95 x 10⁻² [14]

Common Reference

Compound
KSbCl₆ in CH₃CN [8][14]

Experimental Protocols: Isotopic Analysis
The accurate determination of antimony's isotopic composition (δ¹²³Sb) is critical for tracing

pollution sources and understanding geochemical pathways.[16][17][18] The primary technique

for high-precision isotope ratio measurement is Multi-Collector Inductively Coupled Plasma

Mass Spectrometry (MC-ICP-MS).[16][19][20]

Detailed Methodology: Sample Purification and MC-ICP-
MS Analysis
Achieving accurate isotopic measurements requires the chemical separation and purification of

antimony from the sample matrix to avoid spectral interferences.[21]
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I. Sample Digestion and Preparation:

Geological or environmental samples (e.g., soil, minerals) are first digested using

appropriate acids to bring the antimony into an aqueous solution.

The solution is prepared for chromatographic separation.

II. Two-Step Chromatographic Purification:

A two-column ion-exchange chromatography method is employed for robust separation.[16]

[21]

First Column (Anion Exchange): The sample solution is loaded onto a column containing

an anion exchange resin (e.g., AG 1-X4).[16][21] This step pre-concentrates antimony and

removes major matrix cations.

Second Column (Cation Exchange): The eluate containing antimony is then passed

through a column with a cation exchange resin (e.g., AG 50W-X8).[16][21] This step

removes remaining cationic interferences.

The final purified antimony fraction is collected, evaporated, and re-dissolved in a dilute acid

(e.g., 2% HNO₃) for analysis.[21] This process typically yields a high recovery of over 98%.

[16][19]

III. Isotopic Measurement by MC-ICP-MS:

The purified sample solution is introduced into the MC-ICP-MS instrument, often using a

nebulizer or a hydride generation system.[20][22]

The sample is ionized in high-temperature argon plasma.

The resulting ion beam is passed through a mass analyzer, which separates the ¹²¹Sb and

¹²³Sb isotopes based on their mass-to-charge ratio.

The ion beams for each isotope are simultaneously measured by multiple detectors (Faraday

cups).

IV. Mass Bias Correction:
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Instrumental mass bias is corrected using a combined sample-standard bracketing (SSB)

approach with external normalization (EN).[16]

An element with isotopes of similar mass, such as Cadmium (Cd) or Tin (Sn), is used as an

internal standard to monitor and correct for instrumental drift.[16][20]

The isotopic composition is reported in delta notation (δ¹²³Sb) relative to a certified reference

material, such as NIST SRM 3102a.[16][21]
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Sample Preparation

MC-ICP-MS Analysis

Data Processing

1. Sample Digestion

2. Pre-concentration (Anion Exchange Resin)

3. Purification (Cation Exchange Resin)

4. Elution & Re-dissolution

5. Sample Introduction (Nebulizer/HG)

6. Plasma Ionization

7. Mass Analysis (Separation of ¹²¹Sb & ¹²³Sb)

8. Simultaneous Detection (Multi-Collector)

9. Mass Bias Correction (SSB-EN)

10. Isotope Ratio Calculation (δ¹²³Sb)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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